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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934

This technical guide provides a comprehensive overview of the core physicochemical
properties of the synthetic dye C.l. 20195, also known as Acid Brown 14. The information is
intended for researchers, scientists, and professionals in drug development and related fields
who require a detailed understanding of this compound.

Chemical Identity and Structure

C.I. 20195 is a disodium salt of a complex aromatic sulfonic acid. Its chemical identity is well-
established, and it is classified as an acid dye.

Table 1: Chemical Identifiers for C.l. 20195

Identifier Value

C.l. Name 20195

Common Name Acid Brown 14

CAS Number 5850-16-8[1]
Molecular Formula C26H16NaNa20sS2[1][2]

Echt Brown, Brown RD, Acid Brown RX, Fenazo
Synonyms Brown N, Acid Brown GR, Acid Leather Brown
RDI[3][4]
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Physicochemical Properties

The physicochemical properties of C.l. 20195 are crucial for understanding its behavior in
various applications, from dyeing textiles to its potential use in scientific research.

Table 2: Summary of Physicochemical Data for C.I. 20195

Property Value Source
Molar Mass 622.54 g/mol [1][2]
Appearance Red-brown powder [2]
Density 1.744 g/cm3 (at 20°C) [1][2]
Water Solubility 1.55 g/L (at 20°C) [1][2]
Vapor Pressure 0.001 Pa (at 25°C) [1][2]
Melting Point Not Available [3]
Boiling Point Not Available [3]

Solubility Profile

C.l. 20195 is soluble in water, forming an orange-brown solution.[3][4] It is slightly soluble in
ethanol, resulting in a yellow-brown solution.[3][4] The presence of strong acids or bases
significantly alters its appearance in agueous solutions. The addition of strong sulfuric acid to a
water solution of C.I. 20195 deepens the color to red, which turns yellow-brown upon dilution.
[3][4] Adding strong hydrochloric acid results in a yellow-brown color, while a thick sodium
hydroxide solution yields a red-wine color.[3][4]

Experimental Protocols

Detailed experimental data for the determination of all physicochemical properties of C.l. 20195
are not widely published. However, standard methodologies for characterizing similar acid dyes
are well-established.

Determination of Solubility
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A standard protocol for determining the solubility of a dye like C.I. 20195 involves the static
analytical method.

Sample Preparation Equilibration Analysis

Weigh excess C.1. 20195 }——{ Add to a known volume of solvent }—»’ Stir at constant }—»’ Allow solid to settle }——{ Take an aliquot of the supematant }—»’ Determine concentration (e.g. by UV-Vis) }—»’ Calculate solubilty

Click to download full resolution via product page
Figure 1: Workflow for Solubility Determination.

Spectral Analysis

The spectral properties of C.1. 20195 can be determined using standard spectroscopic

techniques.

o UV-Visible Spectroscopy: A solution of the dye is prepared in a suitable solvent (e.g., water
or ethanol), and its absorbance is measured across the ultraviolet and visible range to
determine the wavelength of maximum absorbance (Amax).

« Infrared (IR) Spectroscopy: A sample of the solid dye is analyzed to identify the characteristic
functional groups present in the molecule.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1668934?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l1. 20195 Sample

Dissolve in Solvent
(for UV-Vis)

UV-Vis Spectrophotometer IR Spectrometer

Transmittance/Absorbance Spectrum
(Functional Groups)

Absorbance Spectrum (Amax)

Click to download full resolution via product page

Figure 2: General Workflow for Spectral Analysis.

Stability Studies

Stability testing is crucial to determine the shelf-life and degradation pathways of C.l. 20195
under various environmental conditions.[5]

Table 3: Typical Conditions for Stability Testing of Dyes

Condition Parameters Purpose
N Elevated temperatures (e.g., To assess the effect of heat on

Thermal Stability )

40°C, 60°C) degradation.
. Exposure to UV and visible o o

Photostability light To determine light sensitivity.

19
N Storage in buffers of varying To evaluate stability in acidic,

pH Stability ] -

pH neutral, and basic conditions.
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The stability of the dye is typically monitored by a stability-indicating analytical method, such as
High-Performance Liquid Chromatography (HPLC), which can separate the parent compound
from its degradation products.[6]

Potential Sighaling Pathway Interactions
(Hypothetical)

As a synthetic dye, C.1. 20195 is not designed to interact with biological signaling pathways.
However, like many small organic molecules, it has the potential to interact with biological
systems, particularly at high concentrations. Any such interactions would need to be
investigated through dedicated toxicological and pharmacological studies. A hypothetical
workflow for investigating such interactions is presented below.

In Vitro Screening In Vivo Studies
Enzyme Inhibition Assays Receptor Binding Assays Cell-based Assays Animal Models Toxicology Studies
\ ata Analysis /
\
Identify Potential Targets Elucidate Mechanism of Action

Click to download full resolution via product page

Figure 3: Hypothetical Workflow for Investigating Biological Activity.

Conclusion

C.1. 20195 is a well-characterized acid dye with defined physicochemical properties. While
specific experimental data for some parameters like melting point and detailed spectral
analyses are not readily available in public databases, its fundamental properties such as
molecular structure, molar mass, and solubility are known. The provided experimental protocols
outline standard methods for a more in-depth characterization. For researchers and
professionals, this guide serves as a foundational resource for understanding and utilizing C.1.
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20195 in their work. Further investigation into its biological interactions would be necessary to
ascertain any potential pharmacological or toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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